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Compound of Interest

Compound Name: 2,4-Dioxo-4-phenylbutanoic acid

Cat. No.: B1221428

An In-depth Technical Guide to 2,4-Dioxo-4-phenylbutanoic Acid

This technical guide provides a comprehensive overview of 2,4-Dioxo-4-phenylbutanoic acid,
including its nomenclature, physicochemical properties, synthesis protocols, and biological
activities. The information is tailored for researchers, scientists, and professionals in the field of
drug development.

Nomenclature

The compound is officially recognized by the International Union of Pure and Applied Chemistry
(IUPAC) as 2,4-dioxo-4-phenylbutanoic acid.[1][2][3] It is also widely known by several
synonyms in scientific literature and chemical databases.

Synonyms:

e Benzoylpyruvic acid[1][3][4]

a,y-Dioxobenzenebutanoic acid[1][5]

Benzenebutanoic acid, a,y-dioxo-[1][3][4]

DKA acid[3]

2-Hydroxy-4-ox0-4-phenyl-but-2-enoic acid[3][4]
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Physicochemical Properties

A summary of the key quantitative data for 2,4-Dioxo-4-phenylbutanoic acid is presented in

the table below for easy reference and comparison.

Property Value Source

CAS Number 5817-92-5 [L][21[5116]17]

Molecular Formula C10HsOa [21[31[4][5]

Molecular Weight 192.17 g/mol [1112]131[5]
2,4-dioxo-4-phenylbutanoic

IUPAC Name ) [1112][3]
acid

Melting Point 150 °C [5]

Form Solid [4]

Purity Typically >95% - 98% (11141071
JGKFWCXVYCDKDU-

InChl Key [11[3][4]
UHFFFAOYSA-N
O=C(0O)C(CcC(C1=Cc=Cc=C1

SMILES [21131[5]

)=0)=0

Biological Activity and Mechanism of Action

2,4-Dioxo-4-phenylbutanoic acid and its derivatives are recognized for their antiviral

properties, particularly against influenza viruses.[5][8] These compounds function by inhibiting

the cap-dependent endonuclease activity of the viral transcriptase complex.[8] This "cap-

shatching” mechanism is essential for the virus to transcribe its genetic material, and its

inhibition effectively halts viral replication.[8][9]

The molecule exhibits tautomerism, existing in both a more stable ketone form and a less

stable enol form.[5] This characteristic is crucial for its chemical reactivity and biological

interactions.
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The following diagram illustrates the proposed mechanism of action where 2,4-Dioxo-4-
phenylbutanoic acid inhibits the viral endonuclease, thereby preventing the "cap-snatching”
process required for viral MRNA synthesis.
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Caption: Mechanism of influenza virus inhibition by 2,4-Dioxo-4-phenylbutanoic acid.
Experimental Protocols
Synthesis of Ethyl 2,4-dioxo-4-arylbutanoates

(Derivatives)

A general procedure for the synthesis of ethyl 2,4-dioxo-4-arylbutanoates, which are derivatives
of the core compound, has been described.[10] This method involves the reaction of
appropriate acetophenones with diethyl oxalate.

Materials:
» Diethyl oxalate
e Substituted acetophenones

e Sodium ethoxide (NaOEt) in dried ethanol
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Sulfuric acid

Dichloromethane

Sodium sulfate (Naz2S0a)

Ethanol (for recrystallization)
Procedure:

¢ A mixture of diethyl oxalate (10 mmol) and the appropriate acetophenone (10 mmol) is
added dropwise to a stirred solution of freshly prepared sodium ethoxide (10 mmol of Na in
10 mL of dried ethanol).

e The reaction mixture is stirred overnight.

« Following the overnight stirring, the mixture is heated to 80 °C for 30 minutes.
e The mixture is then acidified with sulfuric acid to a pH of 2.

e The product is extracted with dichloromethane.

e The organic phase is dried over sodium sulfate.

e The solvent is evaporated under vacuum.

o The final product is purified by recrystallization from ethanol.[10]

Antiviral Activity Assay (General Workflow)

The antiviral properties of compounds like 2,4-dioxo-4-phenylbutanoic acid can be evaluated
in cell culture.[8][9] A general workflow for such an assay is outlined below.
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1. Cell Culture

(e.g., Vero cells)

2. Viral Infection
(e.g., Influenza virus)

3. Compound Treatment

(Varying concentrations of DPBA)

4. Incubation

5. Cytotoxicity Assay 6. Quantify Viral Replication
(e.g., MTT test) (e.g., Immunofluorescence, Yield reduction)

7. Data Analysis
(Determine ICso)

Click to download full resolution via product page

Caption: General workflow for assessing in vitro antiviral activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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